Cas no 2228770-64-5 (tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2228770-64-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5946167
• PubChem ID: 165976474
• Update Time: 2025-06-08

tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate
• 2228770-64-5
• EN300-1895690

• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)14-6-8(13-7-14)11(4,5)12/h6-7H,12H2,1-5H3
• InChI Key： NJPDMGYPRGKIBL-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2228770-64-5)

Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate, with the chemical formula C₁₁H₁₈N₃O₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2228770-64-5, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications.

The molecular structure of Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate features a tert-butyl group attached to the imidazole ring, which is further substituted with a 2-aminoethyl moiety. This particular arrangement of functional groups makes the compound a versatile scaffold for drug discovery and development. The presence of both basic and acidic functionalities within the molecule allows it to interact with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The tert-butyl group in Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate not only enhances the solubility of the compound but also provides a stable platform for further chemical modifications.

The 2-aminoethyl substituent on the imidazole ring introduces a nucleophilic site that can be exploited for covalent binding with biological targets. This feature is particularly valuable in the development of targeted therapies, where precise interaction with specific proteins or enzymes is crucial. The compound's ability to form hydrogen bonds and participate in other non-covalent interactions further enhances its potential as a pharmacophore.

Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that certain imidazole-based compounds can inhibit the activity of kinases, which are key enzymes involved in cell signaling pathways. The structural features of Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate make it a suitable candidate for such applications, as it can mimic natural substrates or inhibitors of these enzymes.

The synthesis of Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications to tailor its biological activity.

In terms of pharmacological evaluation, Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate has shown promising results in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as oncology and immunology. For example, preliminary data indicate that this compound may exhibit inhibitory effects on certain cancer cell lines by disrupting critical signaling pathways involved in tumor growth and progression.

The compound's pharmacokinetic properties are also an important consideration in its development as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic fate to better understand how it behaves within the body. These insights are crucial for optimizing dosing regimens and minimizing potential side effects.

The role of computational chemistry and molecular modeling has been instrumental in predicting the binding affinity and mode of action of Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate. By simulating interactions with biological targets, researchers can gain valuable insights into how this compound might function at a molecular level. These computational approaches complement experimental studies and provide a more comprehensive understanding of its pharmacological properties.

In conclusion, Tert-butyl 4-(2-aminopropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2228770-64-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for imidazole derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.